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Compound of Interest

Compound Name: 4-Iodobenzaldehyde

Cat. No.: B108471 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of 4-Iodobenzaldehyde, a key reagent in organic synthesis. Its iodinated phenyl

ring and aldehyde functional group make it a versatile building block for the synthesis of

complex organic molecules, including pharmaceuticals and materials for bioorganic

applications.

Core Properties of 4-Iodobenzaldehyde
4-Iodobenzaldehyde is an aromatic organic compound that presents as a pale yellow to brown

crystalline solid.[1] It is characterized by an aldehyde group attached to a benzene ring, with an

iodine atom at the para position. Key quantitative data for this compound are summarized in

the table below.
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Property Value Source(s)

Molecular Formula C7H5IO [1][2][3][4]

Molecular Weight 232.02 g/mol [2][3][4][5]

CAS Number 15164-44-0 [2][3][5]

Melting Point 78-82 °C [4][6]

Boiling Point 265 °C [4][6]

Solubility

Insoluble in water; Soluble in

organic solvents like ethanol

and ether.

[1][6]

Role in Organic Synthesis
4-Iodobenzaldehyde is a valuable intermediate in synthetic chemistry.[1] The presence of both

an aldehyde and an iodine atom on the aromatic ring allows for a variety of chemical

transformations. The aldehyde group can undergo reactions such as condensation, oxidation,

and reduction, while the carbon-iodine bond is a key site for cross-coupling reactions, such as

the Suzuki, Heck, and Sonogashira reactions. These reactions are fundamental in the

construction of complex molecular frameworks.

One notable application of 4-Iodobenzaldehyde is in the preparation of more complex

molecules. For instance, it has been utilized in the synthesis of benzaldimine monolayers and

various porphyrin derivatives, which are significant in materials chemistry.[6]

Synthetic Workflow Example
The following diagram illustrates a generalized synthetic workflow where 4-Iodobenzaldehyde
acts as a precursor for the synthesis of a more complex target molecule via a cross-coupling

reaction. This is a common strategy in medicinal chemistry and materials science to build

molecular complexity.
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A generalized synthetic pathway using 4-Iodobenzaldehyde.

Experimental Protocol: Synthesis of 4-
Iodobenzaldehyde
While this document focuses on the properties and uses of 4-Iodobenzaldehyde, it is pertinent

to include a representative experimental protocol for its synthesis. The following is a

summarized procedure based on literature:

A mixture of p-bromobenzaldehyde, potassium iodide (KI), and copper(I) iodide (CuI) in freshly

distilled N,N-dimethylformamide (DMI) is prepared in a three-neck flask. The mixture is purged

with nitrogen and heated with vigorous stirring. After cooling, brine and ice are added, and the

resulting inorganic salts are removed by filtration. The filtrate is then extracted with diethyl

ether, and the combined organic extracts are washed with brine. Finally, the solvent is removed

under reduced pressure to yield the 4-Iodobenzaldehyde product.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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